Cas no 35040-68-7 (2,2-dimethyl-3-sulfanylpropanoic Acid)

• Product Name: 2,2-dimethyl-3-sulfanylpropanoic Acid
• CAS No: 35040-68-7
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• MDL: MFCD19228366
• CID: 919783
• PubChem ID: 264117
• Update Time: 2025-05-22

2,2-dimethyl-3-sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-sulfanylpropanoic Acid
• 2,2-dimethyl-3-mercaptopropanoic acid
• 2,2-dimethyl-3-mercaptopropionic acid
• 2,2-dimethyl-3-mercapto-propionic acid
• 3-mercapto-2,2-dimethylpropanoic acid
• 3-mercaptopivalic acid
• AC1L6B5Z
• AC1Q5RPQ
• AG-K-65939
• AR-1D1496
• CTK1C3292
• mercaptopivalic acid
• NSC99024
• NSC-99024
• AKOS006378599
• DTXSID30294970
• 35040-68-7
• ZHBSGBIQJJSYOP-UHFFFAOYSA-N
• SCHEMBL2873676

• MDL： MFCD19228366
• Inchi： 1S/C5H10O2S/c1-5(2,3-8)4(6)7/h8H,3H2,1-2H3,(H,6,7)
• InChI Key： ZHBSGBIQJJSYOP-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 134.0402
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 1.02700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2-dimethyl-3-sulfanylpropanoic Acid

Comprehensive Overview of 2,2-dimethyl-3-sulfanylpropanoic Acid (CAS No. 35040-68-7): Properties, Applications, and Industry Insights

2,2-dimethyl-3-sulfanylpropanoic Acid (CAS No. 35040-68-7) is a sulfur-containing organic compound with a unique molecular structure that combines a carboxylic acid functional group with a thiol (sulfanyl) moiety. This specialty chemical has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, flavor and fragrance formulations, and biochemical research. The compound's distinct chemical properties, including its molecular weight of 148.22 g/mol and characteristic odor, make it valuable for various industrial and scientific purposes.

In the pharmaceutical sector, 2,2-dimethyl-3-sulfanylpropanoic Acid serves as a crucial building block for synthesizing more complex molecules. Researchers have explored its potential in developing novel drug candidates, particularly those targeting metabolic disorders. The compound's thiol group provides an excellent site for further chemical modifications, enabling the creation of derivatives with enhanced biological activity. Recent studies published in peer-reviewed journals highlight its role in medicinal chemistry, where it contributes to the development of compounds with improved pharmacokinetic properties.

The flavor and fragrance industry has shown growing interest in CAS 35040-68-7 due to its potential to impart unique sensory characteristics. When used in controlled concentrations, this compound can contribute to the creation of complex flavor profiles, particularly in savory and meaty notes. Industry experts note that the demand for natural-like flavor enhancers has increased consumer preference for compounds like 2,2-dimethyl-3-sulfanylpropanoic Acid that can replicate authentic taste experiences while meeting stringent food safety standards.

From a chemical synthesis perspective, the production of 35040-68-7 involves sophisticated organic chemistry techniques. Manufacturers employ advanced catalytic processes to ensure high purity and yield, with particular attention to controlling reaction conditions to preserve the integrity of the sulfanyl group. Quality control measures typically include gas chromatography and mass spectrometry analysis to verify the compound's identity and purity, which is crucial for applications in sensitive industries like cosmetics and personal care products.

Environmental considerations surrounding 2,2-dimethyl-3-sulfanylpropanoic Acid have become increasingly important in light of global sustainability initiatives. The chemical industry has made significant progress in developing green chemistry approaches for its synthesis, focusing on reducing waste and energy consumption. Recent advancements in biocatalysis have shown promise for more environmentally friendly production methods, aligning with the growing demand for eco-friendly chemicals across various sectors.

In biochemical research, this compound has emerged as a valuable tool for studying enzyme mechanisms and protein interactions. Its thiol functionality makes it particularly useful for investigating redox processes and cellular signaling pathways. Researchers have utilized 35040-68-7 in studies related to antioxidant activity and cellular protection mechanisms, contributing to our understanding of fundamental biological processes.

The global market for 2,2-dimethyl-3-sulfanylpropanoic Acid reflects broader trends in the fine chemicals industry, with increasing demand from Asia-Pacific regions driving production capacity expansions. Market analysts note that the compound's price fluctuations are influenced by factors such as raw material availability and regulatory changes in major consuming industries. Companies specializing in custom synthesis have reported growing inquiries about this molecule, particularly for research and development purposes in niche applications.

Storage and handling of CAS 35040-68-7 require specific precautions to maintain its stability and prevent degradation. Best practices recommend storage in cool, dry conditions under an inert atmosphere, with particular attention to protecting the compound from oxidation. These handling protocols ensure the material retains its chemical integrity throughout its shelf life, which is especially important for applications requiring high purity standards.

Looking ahead, the future applications of 2,2-dimethyl-3-sulfanylpropanoic Acid appear promising, with ongoing research exploring its potential in material science and nanotechnology. Its unique combination of functional groups makes it an interesting candidate for developing advanced materials with tailored properties. As scientific innovation continues to advance, this versatile compound is likely to find new applications that leverage its distinctive chemical characteristics in emerging technologies.